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Compound of Interest

Compound Name: 5-Bromo-5-Nitro-1,3-Dioxane

Cat. No.: B1667936

Essential Safety and Handling Guide for 5-
Bromo-5-Nitro-1,3-Dioxane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 5-Bromo-5-Nitro-1,3-Dioxane, ensuring the well-being of laboratory personnel and
adherence to safety standards.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromo-5-Nitro-1,3-Dioxane is a hazardous chemical that requires stringent safety
measures. The primary hazards include acute oral toxicity, severe skin and eye damage, and
potential organ damage through prolonged or repeated exposure.[1][2] It is also very toxic to
aquatic life with long-lasting effects.[1][3]
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Property Value Reference
CAS Number 30007-47-7 [1]
Molecular Formula C4H6BrNO4 [4]
Molecular Weight 212.0 g/mol [5]
Appearance White crystalline powder [5]

Oral LD50 (Rat) 455 mg/kg [2][5]

Oral LD50 (Mouse) 590 mg/kg [2]

Melting Point 58-60 °C [5]

Boiling Point 113-116 °C at 13 Torr 5]

(Decomposes)
Water Solubility 0.46% at 20°C [5]
Recommended Personal Protective Equipment (PPE)
PPE Category Specification Rationale

Hand Protection

Compatible, chemical-resistant

gloves.

To prevent skin contact, which

can cause severe burns.[1][6]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
that can cause serious eye
damage.[3][7]

Skin and Body Protection

Protective clothing, such as a
lab coat, and closed-toe

shoes.

To prevent skin exposure and
contamination of personal
clothing.[3][6]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if dust is
generated or ventilation is

inadequate.

To avoid inhalation, which may

cause respiratory irritation.[6]

[8]
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Experimental Workflow and Handling Protocol

The following workflow outlines the procedural steps for the safe handling of 5-Bromo-5-Nitro-
1,3-Dioxane from receipt to disposal.
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Caption: Workflow for Safe Handling of 5-Bromo-5-Nitro-1,3-Dioxane.
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Detailed Experimental Protocols

a. Weighing and Solution Preparation:

e Always handle the solid form of 5-Bromo-5-Nitro-1,3-Dioxane within a chemical fume hood
or other ventilated enclosure to minimize dust inhalation.[8]

» Use appropriate tools (e.g., spatula, weighing paper) to handle the solid. Avoid creating dust.
» When preparing solutions, slowly add the solid to the solvent to prevent splashing.

e Ensure all containers are clearly and accurately labeled.

b. Spill Response:

 In case of a spill, evacuate the immediate area.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a designated, sealed container for disposal.[3]

» Ventilate the area of the spill.

o For larger spills, or if you are unsure how to proceed, contact your institution's environmental
health and safety department immediately.

Disposal Plan
Proper disposal of 5-Bromo-5-Nitro-1,3-Dioxane and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

» All waste materials, including unused product, contaminated consumables (e.g., gloves,
weighing paper), and empty containers, must be collected in a designated, properly labeled,
and sealed hazardous waste container.[3]

o Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's waste management guidelines.
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Disposal Procedure:

o Dispose of the chemical waste through a licensed disposal company.[3] One recommended
method is to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[3]

o Contaminated containers should be handled as the product itself.[3]
e Ensure compliance with all local, regional, and national waste disposal regulations.[3][8]

By adhering to these guidelines, researchers can mitigate the risks associated with 5-Bromo-5-
Nitro-1,3-Dioxane and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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